spiruchostatin A
Overview
Description
Spiruchostatin A is a member of a class of cyclic, cysteine-containing, depsipeptidic natural products . It is a class I specific histone deacetylase (HDAC) inhibitor with distinct pharmacodynamic properties compared to non-specific hydroxamate inhibitors .
Synthesis Analysis
Spiruchostatin A is a natural compound with structural similarity to the bicyclic tetrapeptide HDAC inhibitor FK228 . A total synthesis of Spiruchostatin A has been described, raising the potential to optimize activity by generating structural analogues . The biosynthetic gene cluster of Spiruchostatin A was identified and characterized, which encodes a hybrid biosynthetic pathway similar to that encoded by the FK228 biosynthetic gene cluster .Molecular Structure Analysis
The structure of Spiruchostatin A involves a likely sequence of building block polymerization starting with a derivative of L-cysteine, followed by two malonyl CoA units, a D-alanine unit, a D-cysteine unit, a derivative of L-valine (in Spiruchostatin A) or L-isoleucine (in Spiruchostatin B) unit, and finally another malonyl CoA unit .Chemical Reactions Analysis
The biosynthesis of Spiruchostatin A in Pseudomonas sp. Q71576 is predicted to be catalyzed by a hybrid nonribosomal peptide synthetase (NRPS)-polyketide synthase (PKS) pathway similar to that of FK228 .Physical And Chemical Properties Analysis
Spiruchostatin A has a chemical formula of C20H31N3O6S2 and a molar mass of 473.60 g·mol −1 . It contains a total of 63 bonds, including 32 non-H bonds, 5 multiple bonds, 1 rotatable bond, 5 double bonds, 1 ester, 3 secondary amides, 1 hydroxyl group, 1 secondary alcohol, and 1 disulfide .Mechanism of Action
properties
CAS RN |
328548-11-4 |
|---|---|
Product Name |
spiruchostatin A |
Molecular Formula |
C20H31N3O6S2 |
Molecular Weight |
473.6 g/mol |
IUPAC Name |
(1S,5S,6R,9S,15E,20R)-5-hydroxy-20-methyl-6-propan-2-yl-2-oxa-11,12-dithia-7,19,22-triazabicyclo[7.7.6]docos-15-ene-3,8,18,21-tetrone |
InChI |
InChI=1S/C20H31N3O6S2/c1-11(2)18-15(24)9-17(26)29-13-6-4-5-7-30-31-10-14(20(28)23-18)22-19(27)12(3)21-16(25)8-13/h4,6,11-15,18,24H,5,7-10H2,1-3H3,(H,21,25)(H,22,27)(H,23,28)/b6-4+/t12-,13-,14-,15+,18-/m1/s1 |
InChI Key |
XFLBOEMFLGLWFF-HDXRNPEWSA-N |
Isomeric SMILES |
C[C@@H]1C(=O)N[C@@H]2CSSCC/C=C/[C@H](CC(=O)N1)OC(=O)C[C@@H]([C@H](NC2=O)C(C)C)O |
SMILES |
CC1C(=O)NC2CSSCCC=CC(CC(=O)N1)OC(=O)CC(C(NC2=O)C(C)C)O |
Canonical SMILES |
CC1C(=O)NC2CSSCCC=CC(CC(=O)N1)OC(=O)CC(C(NC2=O)C(C)C)O |
Appearance |
Solid powder |
Other CAS RN |
328548-11-4 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Spiruchostatin A; SpiruchostatinA; Spiruchostatin-A; OBP-801; OBP 801; OBP801; YM-753; YM 753; YM753 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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